Cas no 55483-04-0 ((22R)-17,27-dihydroxy-22,26-epoxyergosta-2,5,14,24-tetraene-1,26-dione)

• Product name: (22R)-17,27-dihydroxy-22,26-epoxyergosta-2,5,14,24-tetraene-1,26-dione
• CAS No: 55483-04-0
• MF: C₂₈H₃₆O₅
• MW: 452.582448959351
• CID: 1593969
• PubChem ID: 23266147

(22R)-17,27-dihydroxy-22,26-epoxyergosta-2,5,14,24-tetraene-1,26-dione Chemical and Physical Properties

Names and Identifiers

• (22R)-17,27-dihydroxy-22,26-epoxyergosta-2,5,14,24-tetraene-1,26-dione
• ergosta-2,5,14,24-tetraene-1,26-dione, 22,26-epoxy-17,27-dihydroxy-, (22R)-
• (22R)-17,22,27-Trihydroxy-1-oxoergosta-2,5,14,24-tetren-26-oic acid δ-lactone
• 55483-04-0
• SCHEMBL2231874
• DB-222655

• Inchi： InChI=1S/C28H36O5/c1-16-14-23(33-25(31)20(16)15-29)17(2)28(32)13-11-21-19-9-8-18-6-5-7-24(30)27(18,4)22(19)10-12-26(21,28)3/h5,7-8,11,17,19,22-23,29,32H,6,9-10,12-15H2,1-4H3
• InChI Key： FIQAJJNJIBXRNB-UHFFFAOYSA-N
• SMILES： CC(C1CC(C)=C(CO)C(=O)O1)C1(O)CC=C2C3CC=C4CC=CC(=O)C4(C)C3CCC12C |c:23,t:5,16,20|

Computed Properties

• Exact Mass: 452.25638
• Monoisotopic Mass: 452.25627424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives